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Compound of Interest

Compound Name: 2-Methylpentane

Cat. No.: B3432625

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-methylpentane, a branched-chain alkane
of significant interest in various scientific and industrial fields. From its fundamental
nomenclature to its detailed physicochemical properties and diverse applications, this
document serves as a technical resource for professionals requiring in-depth knowledge of this
compound.

Chemical Identity: IUPAC Nomenclature and
Synonyms

The systematic naming of organic compounds is governed by the International Union of Pure
and Applied Chemistry (IUPAC), ensuring unambiguous communication of chemical structures.

For the compound with the molecular formula C6H14, featuring a five-carbon chain with a
methyl group on the second carbon, the preferred IUPAC name is 2-methylpentane.[1][?]

This name is derived following a logical set of rules designed to describe the molecule's
structure. The process for naming this alkane is illustrated in the workflow below.
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Caption: IUPAC Naming Workflow for 2-Methylpentane.

Beyond its systematic name, 2-methylpentane is also known by several synonyms. The most
common trivial name is isohexane.[1][3][4] This name is often used in industrial contexts. Other
synonyms include:

e 1,1-Dimethylbutane[2][5]
o Dimethylpropylmethane[2][3]
e Pentane, 2-methyl-[2][5]

A comprehensive list of identifiers is provided in the table below for reference.

Identifier Type Value

CAS Number 107-83-5[1]

PubChem CID 7892[1][3]

EC Number 203-523-4[1]

UN Number 1208[1][2]

INChl Key AFABGHUZZDYHJO-UHFFFAOYSA-NI[3]
SMILES CCCC(C)C[1][3]

Physicochemical Properties

2-Methylpentane is a colorless and highly flammable liquid with a characteristic gasoline-like
odor.[2][4][5] Its branched structure significantly influences its physical properties when
compared to its straight-chain isomer, n-hexane.

Structural Isomerism and its Impact on Physical
Properties
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2-Methylpentane is a structural isomer of hexane, meaning it shares the same molecular
formula (C6H14) but has a different arrangement of atoms.[1] This difference in structure leads
to variations in physical properties such as boiling point and melting point. The branching in 2-
methylpentane results in a more compact molecule, leading to weaker van der Waals forces
between molecules compared to the linear n-hexane. This generally results in a lower boiling

point.
Property 2-Methylpentane n-Hexane
Boiling Point 60-62 °C[1] 69 °C
Melting Point -154 °C[5][6] -95 °C
Density 0.653 g/mL at 25 °C[5][6] 0.659 g/mL at 25 °C

The lower melting point of 2-methylpentane is a consequence of its irregular shape, which
hinders efficient packing in the solid crystal lattice.[7]

Key Physicochemical Data

A summary of the key physicochemical properties of 2-methylpentane is presented in the table
below.
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Property

Value

Molecular Formula

C6H14[1][5]

Molar Mass 86.18 g/mol [1][2]
Appearance Colorless liquid[1][2]
Odor Gasoline-like[2][4]
Boiling Point 60 to 62 °C[1]

Melting Point -154 °C[5][6]

Density 0.653 g/mL at 25 °C[5][6]

Vapor Pressure

46.7 kPa (at 37.7 °C)[1]

Flash Point -7 °C (19 °F)[1]
Autoignition Temperature 306 °C (583 °F)[1]
Solubility in Water Immiscible[3][5]

Miscible with alcohol, ether, acetone, and

Solubility in Organic Solvents
chloroform[3][5]

Refractive Index (nD) 1.371[1]

Applications in Research and Industry

The unique properties of 2-methylpentane make it a valuable compound in a variety of
applications, from a solvent in industrial processes to a component in fuel formulations.

Solvent Applications

Due to its non-polar nature and ability to dissolve a wide range of organic compounds, 2-
methylpentane is widely used as a solvent.[5][7] Its applications in this area include:

o Adhesives and Cements: It serves as a solvent in the formulation of various adhesives.[3][8]

[°]

o Extraction: It is employed as a solvent for extracting vegetable oils.[3][5][8]
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» Cleaning Agents: Its solvent properties make it effective in degreasers and other cleaning
agents.[4][10]

o Paints and Coatings: It is used as a solvent in the manufacturing of paints and coatings.[9]

Fuel and Fuel Additive

2-Methylpentane is a component of gasoline and other fuel blends.[4][7] Its branched structure
gives it a higher octane rating compared to its linear isomer, n-hexane, making it more resistant
to engine knocking.[7] This property improves engine efficiency and performance.[7] The
research octane number (RON) for 2-methylpentane is 75, and its motor octane number
(MON) is 77.[1]

Organic Synthesis

In a laboratory setting, 2-methylpentane is used as a raw material and intermediate in organic
synthesis.[3][5][8] It can participate in various chemical reactions, including functionalization of
aliphatic C-H bonds.[5]

Other Applications

Other notable applications of 2-methylpentane include:
e Aerosols: It is used as a component in aerosol products.[9][10]

e Pharmaceuticals and Cosmetics: It finds application in the food, preservative, cosmetic, and
pharmaceutical industries.[3][5][8]

Safety and Handling

2-Methylpentane is a highly flammable liquid and vapor.[5][11] It is crucial to handle this
chemical with appropriate safety precautions in a well-ventilated area and away from ignition
sources. It can cause skin and eye irritation, and inhalation of high concentrations of its vapor
may lead to dizziness, headache, and other central nervous system effects.[12] As a volatile
organic compound (VOC), its release into the atmosphere can contribute to the formation of
ground-level ozone and photochemical smog.[7]

Conclusion
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2-Methylpentane, systematically named under IUPAC nomenclature, is a branched-chain
alkane with a diverse range of applications driven by its specific physicochemical properties. Its
role as a solvent, a component of high-octane fuels, and a reagent in organic synthesis
underscores its importance in both industrial and research settings. A thorough understanding
of its properties and safe handling procedures is essential for professionals working with this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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